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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Tetrahydrothiophen-3-one. It includes a summary of its properties, detailed experimental

protocols for its synthesis, and its applications, particularly within the pharmaceutical and flavor

industries. This document is intended to serve as a comprehensive resource for professionals

engaged in research and development.

Core Physical and Chemical Properties
Tetrahydrothiophen-3-one, also known as 4,5-Dihydro-3(2H)-thiophenone, is a heterocyclic,

non-aromatic ketone.[1][2] It is recognized for its distinct garlic, meaty, and buttery odor and is

found naturally in cooked beef, coffee, and roasted nuts.[1][2] In its purified form, it appears as

a colorless to pale yellow liquid.[1][3] This compound serves as a valuable intermediate in

organic synthesis, leading to various thiophene derivatives, and is utilized as a flavoring agent

in the food industry.[2][4]

Compound Identification
Proper identification of a chemical substance is critical for research and regulatory purposes.

The following table summarizes the key identifiers for Tetrahydrothiophen-3-one.
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Identifier Value

CAS Number 1003-04-9[3][5][6][7][8]

Molecular Formula C₄H₆OS[1][5][6][7]

Molecular Weight 102.155 g/mol [5][6]

IUPAC Name Thiolan-3-one[5][9][10]

Synonyms
4,5-Dihydro-3(2H)-thiophenone, 3-Thiophanone,

Dihydro-3-(2H)-thiophenone[5][6][8][11]

InChI Key DSXFPRKPFJRPIB-UHFFFAOYSA-N[1][5][6]

EC Number 213-698-9[1][7][8]

Physicochemical Data
The following table outlines the key quantitative physical and chemical properties of

Tetrahydrothiophen-3-one, which are essential for its handling, application, and process

development.

Property Value

Density 1.194 g/mL at 25 °C[2][3][8]

Boiling Point 175 °C at 760 mmHg[2][3][8][9]

86-87 °C at 25 mmHg[9]

Refractive Index n20/D 1.528[2][3][7][8]

Flash Point 78 °C (172.4 °F) - closed cup[8]

Vapor Density >1 (vs air)[1][3][8]

Vapor Pressure 1.16 mmHg at 25°C[7]

Storage Temperature 2-8°C[1][3]

Spectral Data
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Spectral analysis is fundamental for the structural elucidation and purity assessment of

chemical compounds. Standard spectral data for Tetrahydrothiophen-3-one, including Mass

Spectrum (electron ionization) and IR Spectrum, are available through the NIST Chemistry

WebBook.[5][6] This resource provides valuable reference spectra for researchers confirming

the identity and purity of their samples.

Experimental Protocols: Synthesis
Tetrahydrothiophen-3-one is an important intermediate for various chemical syntheses,

including the production of pharmaceuticals like ticarcillin sodium.[12] A common and scalable

method for its preparation involves a four-step process starting from chloroacetyl chloride and

ethylene.[12]

Four-Step Synthesis from Chloroacetyl Chloride
This synthetic route offers advantages such as the use of readily available and inexpensive

materials, high yield, and safe, straightforward operation, making it suitable for industrial

production.[12]

Step 1: Ethylene Addition to Chloroacetyl Chloride

Reaction: Chloroacetyl chloride reacts with ethylene gas in the presence of a catalyst, such

as aluminum chloride, to generate 1,4-dichlorobutan-2-one.[12]

Description: This Friedel-Crafts-type acylation introduces the ethylene unit to the chloroacetyl

group, forming the basic carbon skeleton of the target molecule.

Step 2: Carbonyl Protection

Reaction: The ketone carbonyl group of 1,4-dichlorobutan-2-one is protected, for example,

by reacting it with ethylene glycol in the presence of an acid catalyst. This forms a ketal,

specifically 2-(2-chloroethyl)-2-(chloromethyl)-1,3-dioxolane.[12]

Description: This step is crucial to prevent the ketone from participating in the subsequent

cyclization reaction. The reaction is typically carried out at temperatures between 50-100 °C.

[12]
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Step 3: Cyclization

Reaction: The protected dichloro intermediate reacts with a sulfur source, such as sodium

sulfide, to form the thiophene ring. This reaction yields the cyclized product, 1,4-dioxa-7-

thiaspiro[4.4]nonane.[12]

Description: The sulfur nucleophile displaces the two chlorine atoms in an intramolecular

cyclization, forming the stable five-membered heterocyclic ring.

Step 4: Deprotection

Reaction: The protecting group is removed from the carbonyl group to yield the final product,

Tetrahydrothiophen-3-one.[12]

Description: This is typically achieved by acid-catalyzed hydrolysis, which restores the

ketone functionality.

Below is a diagram illustrating the workflow of this synthesis protocol.
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Synthesis Workflow of Tetrahydrothiophen-3-one

Chloroacetyl Chloride + Ethylene

1,4-Dichlorobutan-2-one

 Ethylene Addition 

2-(2-chloroethyl)-2-(chloromethyl)-1,3-dioxolane

 Carbonyl Protection 

1,4-Dioxa-7-thiaspiro[4.4]nonane

 Cyclization 

Tetrahydrothiophen-3-one

 Deprotection 

Click to download full resolution via product page

Caption: A flowchart of the four-step synthesis of Tetrahydrothiophen-3-one.

Applications and Relevance in Drug Development
Tetrahydrothiophen-3-one is a key building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical industries.[13] Its sulfur-

containing heterocyclic structure imparts specific reactivity that is valuable for creating novel

compounds.[13]

Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of advanced

molecules for drug discovery and development.[4][13] Its role in the preparation of certain
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antibiotics is a prime example of its utility.

Agrochemicals: The compound is used in the development of innovative crop protection and

pest control solutions.[13]

Flavor and Fragrance: Due to its characteristic aroma, it is used as a flavoring agent in

various food products, including beverages, meat products, and confectionery.[1][10]

The following diagram illustrates the central role of Tetrahydrothiophen-3-one as an

intermediate.

Applications of Tetrahydrothiophen-3-one

Tetrahydrothiophen-3-one

Pharmaceuticals Agrochemicals Flavor & Fragrance Industry

Drug Discovery & Development Crop Protection Food Flavoring

Click to download full resolution via product page

Caption: The role of Tetrahydrothiophen-3-one as a key intermediate.

Safety and Handling
Tetrahydrothiophen-3-one is classified as an irritant, affecting the eyes, skin, and respiratory

system.[3][11] Proper safety precautions are essential when handling this compound.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11][14] An appropriate respirator should be used to avoid inhaling vapors.[8]

Handling: Use only in well-ventilated areas and keep away from heat, sparks, open flames,

and hot surfaces.[11][14] All equipment used when handling the product must be grounded.
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[15]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[11][14]

Recommended storage is at 2-8°C.[1][3]

In case of Exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[11]

Skin: Wash with plenty of soap and water.[11]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[11]

Fire: Use CO2, dry chemical, or foam for extinction.[11]

This guide provides a detailed overview of Tetrahydrothiophen-3-one for scientific and

research applications. For further information, consulting the referenced safety data sheets and

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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